Cas no 42884-33-3 (2-AMINO-1-NAPHTHOL)

• Product Name: 2-AMINO-1-NAPHTHOL
• CAS No: 42884-33-3
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 928544
• PubChem ID: 39038
• Update Time: 2025-04-19

2-AMINO-1-NAPHTHOL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-1-NAPHTHOL
• 5H-Benzocycloheptene-2-methanamine, 6,7,8,9-tetrahydro-alpha-methyl-, hydrochloride
• 1-(6,7,8,9-Tetrahydro-5H-benzocyclohepten-2-yl)ethylamine hydrochloride
• 6,7,8,9-Tetrahydro-alpha-methyl-5H-benzocycloheptene-2-methanamine hydrochloride
• AC1L21KA
• LS-33879
• 1-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-yl)ethylazanium chloride
• EINECS 210-117-0
• 606-41-7
• 2-aminonaphthalen-1-ol
• 1-Naphthalenol, 2-amino-
• UNII-797L65QKKD
• EN300-316127
• AKOS006227657
• 1-Naphthol, 2-amino-
• 2-Amino-1-naphthol #
• EN300-316128
• NS00034413
• DTXSID10209406
• SCHEMBL144495
• Q27266727
• 2-AMINO-.ALPHA.-NAPHTHOL
• 42884-33-3
• Aminonaphthol
• 1-Hydroxy-2-naphthylamine
• 797L65QKKD
• BDBM626139

• Inchi： 1S/C10H9NO/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6,12H,11H2
• InChI Key： QPKNFEVLZVJGBM-UHFFFAOYSA-N
• SMILES： OC1C(=CC=C2C=CC=CC2=1)N

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.1202 (rough estimate)
• Melting Point: 255°C (rough estimate)
• Boiling Point: 284.68°C (rough estimate)
• Refractive Index: 1.5460 (estimate)